Cas no 888480-67-9 (3-Chloro-6,7-difluoro-2-quinoxalinamine)
3-Chloro-6,7-difluoro-2-quinoxalinamine is a fluorinated quinoxaline derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring chloro and fluoro substituents, enhances reactivity and selectivity, making it a valuable intermediate in the synthesis of biologically active compounds. The electron-withdrawing properties of the fluorine atoms improve metabolic stability and binding affinity in target molecules. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and antimicrobial agents. High purity and consistent quality ensure reliable performance in synthetic applications. Its versatility and well-defined chemical properties make it a preferred choice for researchers exploring novel heterocyclic frameworks.
888480-67-9 structure
Product Name:3-Chloro-6,7-difluoro-2-quinoxalinamine
CAS No:888480-67-9
MF:C8H4ClF2N3
MW:215.587266921997
CID:6024648
PubChem ID:86625780
Update Time:2025-06-07
3-Chloro-6,7-difluoro-2-quinoxalinamine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-6,7-difluoro-2-quinoxalinamine
- SCHEMBL121409
- HMIYRVSSYIBZEG-UHFFFAOYSA-N
- 3-chloro-6,7-difluoroquinoxalin-2-amine
- 2-amino-3-chloro-6,7-di fluoroquinoxaline
- 888480-67-9
- 2-amino-3-chloro-6,7-difluoroquinoxaline
-
- Inchi: 1S/C8H4ClF2N3/c9-7-8(12)14-6-2-4(11)3(10)1-5(6)13-7/h1-2H,(H2,12,14)
- InChI Key: HMIYRVSSYIBZEG-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(F)=C(F)C=2)N=C(Cl)C=1N
Computed Properties
- Exact Mass: 215.0061812g/mol
- Monoisotopic Mass: 215.0061812g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.625±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 298.7±35.0 °C(Predicted)
- pka: 0.87±0.48(Predicted)
3-Chloro-6,7-difluoro-2-quinoxalinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D588708-5g |
3-chloro-6,7-difluoroquinoxalin-2-amine |
888480-67-9 | 95% | 5g |
$1900 | 2023-09-01 | |
| eNovation Chemicals LLC | D588708-25g |
3-chloro-6,7-difluoroquinoxalin-2-amine |
888480-67-9 | 95% | 25g |
$4500 | 2023-09-01 |
3-Chloro-6,7-difluoro-2-quinoxalinamine Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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